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For Researchers, Scientists, and Drug Development Professionals

Introduction

WYE-23 is a potent and highly selective inhibitor of the mammalian target of rapamycin
(mTOR).[1][2][3][4] As a critical component of the PI3K/Akt/mTOR signaling cascade, mTOR is
a serine/threonine kinase that functions as a central regulator of cell growth, proliferation,
metabolism, and survival.[5][6] It exists in two distinct multiprotein complexes, mTOR Complex
1 (mTORC1) and mTOR Complex 2 (mTORC2), which regulate distinct downstream cellular
processes.[6][7] Dysregulation of the mTOR pathway is implicated in a variety of human
diseases, including cancer and metabolic disorders.[6][8] WYE-23 exhibits its inhibitory effect
through ATP-competitive binding to the mTOR kinase domain.[7] These application notes
provide detailed protocols for in vitro biochemical and cell-based assays to characterize the
inhibitory activity of WYE-23.

Data Presentation

Table 1: In Vitro Inhibitory Activity of WYE-23
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Target/Assay IC50 Value Cell Line Assay Type

HEK?293 (flag-tagged

mTOR 0.45 nM truncated human Biochemical (DELFIA)
MTOR)

PI3Ka 661 nM Not Applicable Biochemical

Cell Proliferation 42 nM LNCaP Cell-based (MTS)

Signaling Pathway

The PI3K/Akt/mTOR signaling pathway is a crucial regulator of cellular processes. Growth
factors activate receptor tyrosine kinases (RTKs), which in turn activate PI3K. PI3K
phosphorylates PIP2 to PIP3, leading to the recruitment and activation of Akt. Akt then
phosphorylates and inhibits the TSC complex, an inhibitor of Rheb. Active, GTP-bound Rheb
stimulates the kinase activity of mTORC1. mTORC1 phosphorylates downstream targets such
as S6K1 and 4E-BP1 to promote protein synthesis and cell growth. WYE-23 acts as an ATP-
competitive inhibitor of mMTOR, thereby blocking the activity of both mTORC1 and mTORC2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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